2-(Methoxymethyl)-7-azaspiro[3.5]nonane

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: 2-(methoxymethyl)-7-azaspiro[3.5]nonane
• InChI: InChI=1S/C10H19NO/c1-12-8-9-6-10(7-9)2-4-11-5-3-10/h9,11H,2-8H2,1H3
• InChI Key: KNLLUNNNZYGDRG-UHFFFAOYSA-N
• Canonical SMILES: COCC1CC2(C1)CCNCC2

Description

2-(Methoxymethyl)-7-azaspiro[3.5]nonane is a spirocyclic amine featuring a seven-membered azaspiro framework with a methoxymethyl substituent at the 2-position. Its unique structure combines conformational rigidity (due to the spirocyclic core) with polar functional groups, making it a promising scaffold in medicinal chemistry for targeting enzymes and receptors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Methoxymethyl)-7-azaspiro[3.5]nonane typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the use of a spirocyclization reaction, where a linear precursor undergoes cyclization to form the spiro structure. The reaction conditions often include the use of catalysts and specific solvents to facilitate the cyclization process.

Industrial Production Methods

In an industrial setting, the production of 2-(Methoxymethyl)-7-azaspiro[3.5]nonane may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or crystallization to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

2-(Methoxymethyl)-7-azaspiro[3.5]nonane can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents to modify the functional groups.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens and nucleophiles are used under specific conditions to achieve substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

2-(Methoxymethyl)-7-azaspiro[3.5]nonane has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 2-(Methoxymethyl)-7-azaspiro[3.5]nonane exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The pathways involved in these interactions are complex and are the subject of ongoing research.

Comparison with Similar Compounds

Structural Analogues

7-Azaspiro[3.5]nonane Derivatives with Varied Substituents

The 7-azaspiro[3.5]nonane core is a versatile platform for drug discovery. Key derivatives include:

Compound	Substituents/Functional Groups	Key Applications/Targets	Notable Properties	Reference
PF-04862853	Urea group at N7	FAAH inhibitor (pain, inflammation)	High potency (kiact/ki = 4190 M⁻¹s⁻¹), oral efficacy, CNS penetration
Compound 54g	Piperidine N-capping (R2), aryl (R3)	GPR119 agonist (diabetes)	Favorable PK profile, glucose-lowering effect in diabetic rats
2-(2-Fluorophenoxy)-7-azaspiro[3.5]nonane HCl	Fluorophenoxy group at C2	Not specified (probable receptor ligand)	Moderate logP (3.8), 2 H-bond donors, 3 H-bond acceptors
2-(Methoxymethyl)-7-azaspiro[3.5]nonane	Methoxymethyl at C2	Hypothesized applications	Likely improved solubility vs. aryl derivatives; reduced steric hindrance	—

Key Observations :

• The urea group in PF-04862853 enhances FAAH binding via hydrogen bonding, while the methoxymethyl group in the target compound may prioritize solubility and metabolic stability.
• Aryl substituents (e.g., in 54g) improve target affinity but may increase lipophilicity.

Spirocycles with Altered Ring Size or Heteroatoms

Compound	Core Structure	Key Differences vs. Target	Biological Relevance	Reference
6-Azaspiro[3.4]octane-2-amine	6-membered spiro, N at C6	Smaller ring size, different N position	Used in CK2α inhibitors; shorter linker length
2-Azaspiro[3.5]nonane	N at C2 (vs. C7 in target)	Altered electronic distribution	Intermediate for HCV protease inhibitors
2,7-Diazaspiro[3.5]nonane	Dual N at C2 and C7	Additional H-bonding capability	Sigma receptor ligands (e.g., 4b, 5b with varied intrinsic activity)

Key Observations :

• Diazaspiro derivatives (e.g., 2,7-diazaspiro[3.5]nonane) offer dual hydrogen-bonding sites, enabling interactions with diverse targets.

Functional Comparisons

Pharmacological Activity

Compound	Target/Activity	Potency/EC₅₀	Selectivity Notes	Reference
PF-04862853	FAAH inhibition	kiact/ki = 4190 M⁻¹s⁻¹ (human)	>200-fold selectivity over other serine hydrolases
Compound 4b (2,7-diazaspiro)	Sigma-1 receptor	Partial agonist	Structural basis for intrinsic activity modulation
7-Azaspiro[3.5]nonane carboxamides	FAAH inhibition	Not reported	Explored for pain/inflammation

Key Observations :

• The target compound’s methoxymethyl group may lack the strong enzyme inhibition seen in urea-based derivatives but could be tailored for receptor modulation.

Physicochemical and Pharmacokinetic Profiles

Compound	logP	H-Bond Donors/Acceptors	Bioavailability (Rat)	Half-Life (Rat)	Reference
PF-04862853	3.8	2/3	53%	7.1 h
2-(2-Fluorophenoxy)-7-azaspiro[...] HCl	3.8 (est.)	2/3	Not reported	Not reported
Target Compound	~2.5 (est.)	1/3	Hypothetically moderate	Likely comparable	—

Key Observations :

• The methoxymethyl group may lower logP vs. aryl/urea derivatives, enhancing aqueous solubility.
• Reduced H-bond donors (1 vs. 2 in PF-04862853) could improve membrane permeability.